N-methyl-N-{[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methyl}but-2-ynamide

• IUPAC Name: N-methyl-N-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C19H17N3OS/c1-3-8-18(23)21(2)13-15-14-22(16-9-5-4-6-10-16)20-19(15)17-11-7-12-24-17/h4-7,9-12,14H,13H2,1-2H3
• InChI Key: NEEOMCMEUQMYJN-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC1=CN(N=C1C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has been used as a raw material in the synthesis of various therapeutic agents.

Molecular Structure Analysis

Thiophene was discovered as a contaminant in benzene. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Chemical Reactions Analysis

Thiophene and its derivatives have been used in the synthesis of various therapeutic agents. They also act as metal complexing agents and in the development of insecticides.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

While the specific mechanism of action for “N-methyl-N-{[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methyl}but-2-ynamide” is not available, thiophene derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. There is a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.